87-65-0

2,6-Dichlorophenol

In Stock

• CAS RN:
• 87-65-0

• Formula:
• C6H4Cl2O

• InChI:
• InChI=1S/C6H4Cl2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H

• InChIKey:
• HOLHYSJJBXSLMV-UHFFFAOYSA-N

• 2,6-dichlorophenol is a white crystalline solid with a strong odor. Odor threshold concentration: 0.003 mg/L at 86°F;  200 µg/L at 68-72°F. Taste threshold concentration: 0.0002 mg/L. (NTP, 1992)
  2,6-dichlorophenol is a dichlorophenol with the chloro substituents at positions 2 and 6.

Hematinic acid

• CAS RN:
• 487-65-0

• Formula:
• C8H9NO4

• InChI:
• InChI=1S/C8H9NO4/c1-4-5(2-3-6(10)11)8(13)9-7(4)12/h2-3H2,1H3,(H,10,11)(H,9,12,13)

• InChIKey:
• ZAFOEDODWZIXMO-UHFFFAOYSA-N

• Hematinic acid, also known as Hematinic acid, is a useful research compound. Its molecular formula is C8H9NO4 and its molecular weight is 183.16 g/mol. The purity is usually 95%.

4-Hexadecanone

Usually In Stock

• CAS RN:
• 18787-65-0

• Formula:
• C16H32O

• InChI:
• InChI=1S/C16H32O/c1-3-5-6-7-8-9-10-11-12-13-15-16(17)14-4-2/h3-15H2,1-2H3

• InChIKey:
• JWIKKFZLSSZWRK-UHFFFAOYSA-N

• 4-Hexadecanone is a useful research compound. Its molecular formula is C16H32O and its molecular weight is 240.42 g/mol. The purity is usually 95%.

5-(1H-imidazol-1-yl)pentanoic acid

In Stock

• CAS RN:
• 68887-65-0

• Formula:
• C8H12N2O2

• InChI:
• InChI=1S/C8H12N2O2/c11-8(12)3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5H2,(H,11,12)

• InChIKey:
• YTRRZWTXQVETAL-UHFFFAOYSA-N

• 5-(1H-imidazol-1-yl)pentanoic acid is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide

In Stock

• CAS RN:
• 851987-65-0

• Formula:
• C16H13F2N3OS

• InChI:
• InChI=1S/C16H13F2N3OS/c1-8-6-9(2)14-12(7-8)19-16(23-14)21-20-15(22)13-10(17)4-3-5-11(13)18/h3-7H,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• LKARCIJQZYJKLW-UHFFFAOYSA-N

• N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide is a useful research compound. Its molecular formula is C16H13F2N3OS and its molecular weight is 333.36. The purity is usually 95%.

N-(3-nitrophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872987-65-0

• Formula:
• C17H13N5O3S

• InChI:
• InChI=1S/C17H13N5O3S/c23-16(19-13-2-1-3-14(10-13)22(24)25)11-26-17-5-4-15(20-21-17)12-6-8-18-9-7-12/h1-10H,11H2,(H,19,23)

• InChIKey:
• ZJEDATZFEALXPM-UHFFFAOYSA-N

• N-(3-nitrophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H13N5O3S and its molecular weight is 367.38. The purity is usually 95%.

2-Methoxy-8-methylquinoline

In Stock

• CAS RN:
• 885687-65-0

• Formula:
• C11H11NO

• InChI:
• InChI=1S/C11H11NO/c1-8-4-3-5-9-6-7-10(13-2)12-11(8)9/h3-7H,1-2H3

• InChIKey:
• YBPVXEYERZMYNR-UHFFFAOYSA-N

• 2-Methoxy-8-methylquinoline is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.

Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate

In Stock

• CAS RN:
• 924287-65-0

• Formula:
• C9H5BrFNO2S

• InChI:
• InChI=1S/C9H5BrFNO2S/c1-14-8(13)4-2-5(11)7-6(3-4)15-9(10)12-7/h2-3H,1H3

• InChIKey:
• SGWVZBCLQAXEJM-UHFFFAOYSA-N

• Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C9H5BrFNO2S and its molecular weight is 290.11. The purity is usually 95%.

3-(2-Iodophenyl)-1,1,1-trifluoro-2-propanone

In Stock

• CAS RN:
• 898787-65-0

• Formula:
• C9H6F3IO

• InChI:
• InChI=1S/C9H6F3IO/c10-9(11,12)8(14)5-6-3-1-2-4-7(6)13/h1-4H,5H2

• InChIKey:
• VVPSEKBWTADVEX-UHFFFAOYSA-N

• 3-(2-Iodophenyl)-1,1,1-trifluoro-2-propanone is a useful research compound. Its molecular formula is C9H6F3IO and its molecular weight is 314.04 g/mol. The purity is usually 95%.

Cyclohexanecarboxaldehyde, 3-ethynyl-, cis- (9CI)

• CAS RN:
• 110187-65-0

• Formula:
• C9H12O

• InChI:
• InChI=1S/C9H12O/c1-2-8-4-3-5-9(6-8)7-10/h1,7-9H,3-6H2/t8-,9+/m1/s1

• InChIKey:
• BELUCSIOMQCUII-BDAKNGLRSA-N

• Cyclohexanecarboxaldehyde, 3-ethynyl-, cis- (9CI), also known as Cyclohexanecarboxaldehyde, 3-ethynyl-, cis- (9CI), is a useful research compound. Its molecular formula is C9H12O and its molecular weight is 136.194. The purity is usually 95%.

1-Propene, 1-chloro-3,3,3-trifluoro-, (1E)-

In Stock

• CAS RN:
• 102687-65-0

• Formula:
• C3H2ClF3

• InChI:
• InChI=1S/C3H2ClF3/c4-2-1-3(5,6)7/h1-2H/b2-1+

• InChIKey:
• LDTMPQQAWUMPKS-UHFFFAOYSA-N

• 1-Propene, 1-chloro-3,3,3-trifluoro-, (1E)-, also known as 1-Propene, 1-chloro-3,3,3-trifluoro-, (1E)-, is a useful research compound. Its molecular formula is C3H2ClF3 and its molecular weight is 130.49 g/mol. The purity is usually 95%.

alpha-Epoxydihydroartemisinic acid

In Stock

• CAS RN:
• 380487-65-0

• Formula:
• C15H24O3

• InChI:
• InChI=1S/C15H24O3/c1-8-4-5-11(9(2)14(16)17)12-10(8)6-7-15(3)13(12)18-15/h8-13H,4-7H2,1-3H3,(H,16,17)/t8-,9-,10+,11+,12+,13+,15-/m1/s1

• InChIKey:
• FRUVDMZCZGVCDC-KRIXLRNNSA-N

• alpha-Epoxydihydroartemisinic acid is a natural product found in Artemisia annua with data available.

N-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride

In Stock

• CAS RN:
• 1323387-65-0

• Formula:
• C18H20ClFN4O3S

• InChI:
• InChI=1S/C18H19FN4O3S.ClH/c1-12-11-14(26-21-12)17(24)23(6-5-22-7-9-25-10-8-22)18-20-16-13(19)3-2-4-15(16)27-18;/h2-4,11H,5-10H2,1H3;1H

• InChIKey:
• ULGNZPGQHWJFNQ-UHFFFAOYSA-N

• N-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H20ClFN4O3S and its molecular weight is 426.89. The purity is usually 95%.

1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)pyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 1360587-65-0

• Formula:
• C14H24N2O4

• InChI:
• InChI=1S/C14H24N2O4/c1-14(2,3)20-13(19)16-7-5-11(9-16)15-6-4-10(8-15)12(17)18/h10-11H,4-9H2,1-3H3,(H,17,18)

• InChIKey:
• SZEOIRVQVOFBBA-UHFFFAOYSA-N

• 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H24N2O4 and its molecular weight is 284.35 g/mol. The purity is usually 95%.

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1H-indole-2-carboxamide

In Stock

• CAS RN:
• 1705187-65-0

• Formula:
• C18H20N4O2

• InChI:
• InChI=1S/C18H20N4O2/c23-18(17-9-14-3-1-2-4-16(14)21-17)20-15-10-19-22(12-15)11-13-5-7-24-8-6-13/h1-4,9-10,12-13,21H,5-8,11H2,(H,20,23)

• InChIKey:
• OYZZDZMXGXBYRH-UHFFFAOYSA-N

• N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.

(3-Bromophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797087-65-0

• Formula:
• C15H14BrNO4S

• InChI:
• InChI=1S/C15H14BrNO4S/c16-12-4-1-3-11(7-12)15(18)17-8-14(9-17)22(19,20)10-13-5-2-6-21-13/h1-7,14H,8-10H2

• InChIKey:
• PGJNPOXQSIDANJ-UHFFFAOYSA-N

• (3-Bromophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H14BrNO4S and its molecular weight is 384.24. The purity is usually 95%.